Cas no 63361-63-7 (1-(propan-2-yl)-1,4-dihydropyridin-4-one)

• Product Name: 1-(propan-2-yl)-1,4-dihydropyridin-4-one
• CAS No: 63361-63-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4085026
• Update Time: 2025-11-06

1-(propan-2-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 1-(1-methylethyl)-
• 1-(propan-2-yl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C8H11NO/c1-7(2)9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： LQRGDMUHZHPARU-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=CC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 1-(propan-2-yl)-1,4-dihydropyridin-4-one

Recent Advances in the Study of 1-(propan-2-yl)-1,4-dihydropyridin-4-one (CAS: 63361-63-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(propan-2-yl)-1,4-dihydropyridin-4-one (CAS: 63361-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(propan-2-yl)-1,4-dihydropyridin-4-one as a key intermediate in the synthesis of various biologically active molecules. Its dihydropyridinone core is particularly noteworthy, as it serves as a scaffold for the development of novel enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the development of selective kinase inhibitors. The research team demonstrated that derivatives of 1-(propan-2-yl)-1,4-dihydropyridin-4-one exhibited promising activity against specific cancer-related kinases while showing minimal off-target effects. This selectivity profile makes these derivatives particularly attractive for targeted cancer therapies.

In the realm of neurodegenerative disease research, recent investigations have focused on the compound's potential as a neuroprotective agent. Preliminary in vitro studies have shown that certain structural analogs of 1-(propan-2-yl)-1,4-dihydropyridin-4-one can modulate oxidative stress pathways in neuronal cells, suggesting possible applications in Alzheimer's and Parkinson's disease treatment. However, further in vivo studies are needed to validate these findings.

The pharmacokinetic properties of 1-(propan-2-yl)-1,4-dihydropyridin-4-one derivatives have also been a subject of recent research. A 2024 publication in Drug Metabolism and Disposition reported improved metabolic stability and oral bioavailability of several derivatives, addressing previous challenges associated with this chemical class. These advancements significantly enhance the compound's potential as a viable drug candidate.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(propan-2-yl)-1,4-dihydropyridin-4-one have been developed. Recent patents describe improved catalytic systems that enable higher yields and better stereoselectivity in the compound's synthesis, which could facilitate its broader application in pharmaceutical manufacturing.

Looking forward, the unique structural features of 1-(propan-2-yl)-1,4-dihydropyridin-4-one continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a building block for the development of novel antimicrobial agents. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.